Cas no 184356-50-1 (4-(3-Chloro-4-fluoroanilino)-6-nitroquinazoline)

• Product Name: 4-(3-Chloro-4-fluoroanilino)-6-nitroquinazoline
• CAS No: 184356-50-1
• MF: C₁₄H₈ClFN₄O₂
• MW: 318.690324783325
• MDL: MFCD03932047
• CID: 844939
• PubChem ID: 5081716
• Update Time: 2025-10-22

4-(3-Chloro-4-fluoroanilino)-6-nitroquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-4-fluoroanilino)-6-nitroquinazoline
• 4-Quinazolinamine, N-(3-chloro-4-fluorophenyl)-6-nitro-
• N-(3-chloro-4-fluorophenyl)-6-nitro-4-Quinazolinamine
• N-(3-chloro-4-fluorophenyl)-6-nitroquinazolin-4-amine
• (3-chloro-4-fluoro-phenyl)-(6-nitro-quinazolin-4-yl)-amine
• 4-(3'-chloro-4'-fluoroanilino)-6-nitroquinazoline
• 4-[(3-chloro-4-fluorophenyl)amino]-6-nitroquinazoline
• 4-< (3-chloro-4-fluorophenyl)amino> -6-nitroquinazoline
• 6-nitro-4-(3-chloro-4-fluorophenylamino)quinazoline
• AC1NO3LR
• CHEMBL531561
• CTK0E2496
• SureCN5422743
• TCMDC-123784
• DTXSID10408139
• 4-[N-(3-Chloro-4-fluorophenyl)amino]-6-nitroquinazoline
• SCHEMBL5422743
• DB-335051
• AT-417/42296110
• OXLCCXLHESAETR-UHFFFAOYSA-N
• CS-0199766
• AKOS005108506
• JS-2312
• 184356-50-1
• MFCD03932047

• MDL： MFCD03932047
• Inchi： 1S/C14H8ClFN4O2/c15-11-5-8(1-3-12(11)16)19-14-10-6-9(20(21)22)2-4-13(10)17-7-18-14/h1-7H,(H,17,18,19)
• InChI Key： OXLCCXLHESAETR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC1C2C=C(C=CC=2N=CN=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 318.03214
• Monoisotopic Mass: 318.0319814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 80.95

Additional information on 4-(3-Chloro-4-fluoroanilino)-6-nitroquinazoline

Comprehensive Overview of 4-(3-Chloro-4-fluoroanilino)-6-nitroquinazoline (CAS No. 184356-50-1)

4-(3-Chloro-4-fluoroanilino)-6-nitroquinazoline (CAS No. 184356-50-1) is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of nitroquinazolines, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, including the chloro-fluoroanilino and nitro substituents, which contribute to its reactivity and binding affinity.

In recent years, the demand for targeted small-molecule inhibitors has surged, driven by advancements in precision medicine and oncology research. 4-(3-Chloro-4-fluoroanilino)-6-nitroquinazoline is often explored as a kinase inhibitor scaffold, with studies focusing on its ability to modulate key signaling pathways. Its quinazoline core is a common motif in FDA-approved drugs, making it a promising candidate for further development. Scientists are also investigating its potential in cancer therapy, where selective inhibition of aberrant kinases is critical.

The synthesis and optimization of 4-(3-Chloro-4-fluoroanilino)-6-nitroquinazoline have been topics of interest in organic chemistry forums. Researchers frequently search for efficient synthetic routes or structure-activity relationship (SAR) studies to enhance its pharmacological profile. Additionally, its physicochemical properties, such as solubility and stability, are critical for formulation scientists working on drug delivery systems. These aspects align with the growing trend of computational drug design, where in silico tools predict compound behavior before lab validation.

Beyond oncology, this compound has potential applications in inflammatory diseases and infectious disease research. Its mechanism of action often involves interference with protein-protein interactions, a hot topic in drug discovery. With the rise of AI-driven drug development, compounds like 4-(3-Chloro-4-fluoroanilino)-6-nitroquinazoline are being reevaluated through machine learning models to identify novel therapeutic uses. This approach aligns with the industry's shift toward repurposing existing molecules to accelerate timelines.

For suppliers and distributors, CAS No. 184356-50-1 is listed under various catalog names, including 6-nitro-4-[(3-chloro-4-fluorophenyl)amino]quinazoline. Quality control remains a priority, with analytical techniques like HPLC and mass spectrometry ensuring purity. The compound's storage conditions and handling protocols are also frequently searched, reflecting the need for standardized practices in research settings.

In summary, 4-(3-Chloro-4-fluoroanilino)-6-nitroquinazoline represents a versatile building block in medicinal chemistry. Its relevance to personalized medicine and high-throughput screening underscores its value in modern drug development. As interdisciplinary collaborations expand, this compound may play a pivotal role in addressing unmet medical needs.